Hydroxyphenylphosphine oxide
Cat. No. B8781127
M. Wt: 142.09 g/mol
InChI Key: CGNKSELPNJJTSM-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US04670193
Procedure details
To a solution of phenylphosphonous acid (1 g, 0.007 mole) in acetone (10 ml) and water (10 ml) was added a solution of sodium hydroxide (0.281 gm, 0.007 mole) in water (10 ml) until a pH of about 7 was reached. A solution of KMnO4 (0.663 g, 0.007 mole) in water (10 ml) was added slowly to the vigorously stirred solution of phosphonous acid at 20°-25° C. After the addition (5 minutes), the reaction mixture was stirred for 5 minutes at ambient temperature and acidified with concentrated HCl acid until a pH of 1 was reached. Saturated sodium bisulfite solution was added to the reaction mixture thereby resulting in formation of a precipitate.
Identifiers
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REACTION_CXSMILES
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[C:1]1([P:7]([OH:9])[OH:8])[CH:6]=[CH:5][CH:4]=[CH:3][CH:2]=1.[OH-].[Na+].[O-:12][Mn](=O)(=O)=O.[K+].P(O)O.Cl.S(=O)(O)[O-].[Na+]>CC(C)=O.O>[C:1]1([P:7](=[O:12])([OH:9])[OH:8])[CH:6]=[CH:5][CH:4]=[CH:3][CH:2]=1 |f:1.2,3.4,7.8|
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Inputs
Step One
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Name
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|
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Quantity
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1 g
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Type
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reactant
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Smiles
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C1(=CC=CC=C1)P(O)O
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Name
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Quantity
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0.281 g
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Type
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reactant
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Smiles
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[OH-].[Na+]
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Name
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Quantity
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10 mL
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Type
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solvent
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Smiles
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CC(=O)C
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Name
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Quantity
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10 mL
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Type
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solvent
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Smiles
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O
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Name
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Quantity
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10 mL
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Type
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solvent
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Smiles
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O
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Step Two
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Name
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Quantity
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0.663 g
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Type
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reactant
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Smiles
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[O-][Mn](=O)(=O)=O.[K+]
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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P(O)O
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Name
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Quantity
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10 mL
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Type
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solvent
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Smiles
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O
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Step Three
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Name
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|
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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Cl
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Step Four
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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S([O-])(O)=O.[Na+]
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Conditions
Temperature
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Control Type
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AMBIENT
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Stirring
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Type
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CUSTOM
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Details
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the reaction mixture was stirred for 5 minutes at ambient temperature
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
ADDITION
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Type
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ADDITION
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Details
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After the addition (5 minutes)
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Duration
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5 min
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CUSTOM
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Type
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CUSTOM
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Details
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thereby resulting in formation of a precipitate
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Outcomes
Product
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
